Cas no 106327-74-6 (3-amino-1-(1-benzothiophen-2-yl)propan-1-one)

3-Amino-1-(1-benzothiophen-2-yl)propan-1-one is a versatile organic compound featuring a benzothiophene core linked to a propan-1-one moiety with an amino substituent. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The benzothiophene scaffold enhances stability and electronic properties, while the amino group provides a functional handle for further derivatization. Its well-defined molecular architecture ensures consistent performance in coupling reactions, cyclizations, and other transformations. The compound is particularly useful in the development of bioactive molecules, offering a balance of solubility and reactivity for efficient downstream processing. Suitable for controlled environments, it requires standard handling precautions due to its amine functionality.

3-amino-1-(1-benzothiophen-2-yl)propan-1-one structure

106327-74-6 structure

Product Name:3-amino-1-(1-benzothiophen-2-yl)propan-1-one

CAS No:106327-74-6

MF:C₁₁H₁₁NOS

MW:205.276141405106

CID:1176689

PubChem ID:70613958

Update Time:2025-06-07

3-amino-1-(1-benzothiophen-2-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

- 1-Propanone, 3-amino-1-benzo[b]thien-2-yl-
- 3-amino-1-(1-benzothiophen-2-yl)propan-1-one
- 106327-74-6
- SCHEMBL11575531
- EN300-1868118
- Inchi： 1S/C11H11NOS/c12-6-5-9(13)11-7-8-3-1-2-4-10(8)14-11/h1-4,7H,5-6,12H2
- InChI Key： BYYURIFZOMFGQS-UHFFFAOYSA-N
- SMILES： S1C2C=CC=CC=2C=C1C(CCN)=O

Computed Properties

Exact Mass: 205.05623
Monoisotopic Mass: 205.05613515g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 219
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 71.3Å²

Experimental Properties

PSA: 40.86

3-amino-1-(1-benzothiophen-2-yl)propan-1-one Pricemore >>

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Enamine	EN300-1868118-1.0g	3-amino-1-(1-benzothiophen-2-yl)propan-1-one	106327-74-6	1g	$0.0	2023-06-07
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Enamine	EN300-1868118-2.5g	3-amino-1-(1-benzothiophen-2-yl)propan-1-one	106327-74-6	2.5g	$1650.0	2023-09-18
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